Cas no 2172450-23-4 (3-tert-butyl-1-oxo-2-oxaspiro4.4nonane-3-carboxylic acid)

• Product Name: 3-tert-butyl-1-oxo-2-oxaspiro4.4nonane-3-carboxylic acid
• CAS No: 2172450-23-4
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 5567614
• PubChem ID: 165595287
• Update Time: 2025-10-16

3-tert-butyl-1-oxo-2-oxaspiro4.4nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1629455
• 3-tert-butyl-1-oxo-2-oxaspiro[4.4]nonane-3-carboxylic acid
• 2172450-23-4
• 3-tert-butyl-1-oxo-2-oxaspiro4.4nonane-3-carboxylic acid

• Inchi： 1S/C13H20O4/c1-11(2,3)13(9(14)15)8-12(10(16)17-13)6-4-5-7-12/h4-8H2,1-3H3,(H,14,15)
• InChI Key： OIADXFFBVZMIOB-UHFFFAOYSA-N
• SMILES： O1C(C2(CCCC2)CC1(C(=O)O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 240.13615911g/mol
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-tert-butyl-1-oxo-2-oxaspiro4.4nonane-3-carboxylic acid

3-Tert-butyl-1-oxo-2-oxaspiro[4.4]nonane-3-carboxylic acid: A Comprehensive Overview

3-Tert-butyl-1-oxo-2-oxaspiro[4.4]nonane-3-carboxylic acid, with the CAS number 2172450-23-4, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique spirocyclic structure, which combines a lactone ring with a carboxylic acid group. The presence of the tert-butyl substituent adds to its structural complexity and functional diversity, making it a valuable molecule for various applications.

The spirocyclic architecture of this compound is particularly noteworthy. The spiro[4.4] system refers to the arrangement where two rings are joined at a single atom, creating a rigid and strained structure. This rigidity is often exploited in drug design to enhance bioavailability and target specificity. Recent studies have highlighted the potential of such spirocyclic compounds in modulating enzyme activity, particularly in the context of protease inhibitors. The integration of the lactone ring and carboxylic acid group further enhances its versatility, as these functional groups can participate in hydrogen bonding and other non-covalent interactions.

The synthesis of 3-tert-butyl-1-oxo-2-oxaspiro[4.4]nonane-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the corresponding diol or glycol intermediate. The subsequent cyclization step, often facilitated by acidic or basic conditions, leads to the formation of the spirocyclic structure. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a potential lead molecule for drug development. Its ability to form stable complexes with proteins makes it an attractive candidate for designing small molecule inhibitors. Additionally, its unique structure has been explored in the context of polymer chemistry, where it serves as a building block for constructing advanced materials with tailored mechanical and thermal properties.

Recent research has also focused on understanding the biological activity of this compound. Studies conducted in vitro have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary toxicological assessments indicate that it exhibits low cytotoxicity, which is a favorable attribute for drug candidates.

The structural features of 3-tert-butyl-1-oxo-2-oxaspiro[4.4]nonane-3-carboxylic acid also make it an ideal candidate for click chemistry applications. Its ability to undergo rapid and efficient conjugation reactions has opened new avenues for constructing complex molecules with high precision. This property is particularly valuable in the field of nanotechnology, where precise control over molecular architecture is crucial.

In conclusion, 3-tert-butyl-1-oxo-2-oxaspiro[4.4]nonane-3-carboxylic acid represents a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique spirocyclic structure, functional groups, and favorable biological properties position it as a promising candidate for future research and development efforts.